(3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridin-2-yl)(phenyl)methanone

• IUPAC Name: (3-amino-6-ethyl-7,8-dihydro-5H-thieno[2,3-b][1,6]naphthyridin-2-yl)-phenylmethanone
• InChI: InChI=1S/C19H19N3OS/c1-2-22-9-8-15-13(11-22)10-14-16(20)18(24-19(14)21-15)17(23)12-6-4-3-5-7-12/h3-7,10H,2,8-9,11,20H2,1H3
• InChI Key: CNTFGRDBWOJCMS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)C4=CC=CC=C4)N
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

(3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridin-2-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C19H19N3OS and its molecular weight is 337.4 g/mol. The purity is usually 95%.
The exact mass of the compound (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridin-2-yl)(phenyl)methanone is 337.12488341 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Applications

A novel naphthyridine derivative demonstrated significant anticancer activity in human melanoma A375 cells. This compound, identified as 3u, induces necroptosis at low concentrations and apoptosis at high concentrations, highlighting its potential as a chemical substance for melanoma treatment (Kong et al., 2018).

Synthesis Techniques

Innovative synthesis methods for (2-aminophenyl)(naphthalen-2-yl)methanones have been developed. A study presented a highly efficient and environmentally friendly approach by irradiating (E)-3-styrylquinolin-4(1H)-ones under UV light, yielding these derivatives in high yields. This method's advantages include no requirement for additives and the use of green solvents (Jing et al., 2018).

Materials Science

A novel tetra-amine was synthesized and used to produce hyperbranched polyamic acids, which upon imidization, resulted in ferrocene-terminated hyperbranched polyimide (HBPI-Fc). HBPI-Fc showed excellent solubility in organic solvents, remarkable thermal stability, and potential for use in memory devices due to its bistable electrical conductivity switching (Tan et al., 2017).